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Compound of Interest

Compound Name: Fmoc-NH-PEG3-CH2COOH

Cat. No.: B607501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Fmoc-NH-PEG3-
CH2COOH (CAS No. 139338-72-0), a heterobifunctional PEG linker commonly utilized in

peptide synthesis and bioconjugation. The information herein is synthesized from publicly

available Safety Data Sheets (SDS) from various chemical suppliers. It is imperative to consult

the specific SDS provided by your supplier before handling this chemical.

Section 1: Chemical and Physical Properties
Fmoc-NH-PEG3-CH2COOH is a PEG derivative containing an Fmoc-protected amine and a

terminal carboxylic acid.[1][2][3][4] The hydrophilic PEG spacer enhances solubility in aqueous

media.[1][2][3][4]
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Property Value Source(s)

CAS Number 139338-72-0 [1][5][6]

Molecular Formula C23H27NO7 [1][5][6]

Molecular Weight 429.47 g/mol [3]

Appearance
Colorless to light yellow

viscous liquid or solid
[6]

Melting Point 46°C [6]

Boiling Point 658.9 ± 50.0 °C (Predicted) [6]

Density 1.248 ± 0.06 g/cm³ (Predicted) [6]

Solubility Soluble in DMSO [6]

Section 2: Hazard Identification and GHS
Classification
There is some discrepancy among suppliers regarding the GHS classification of Fmoc-NH-
PEG3-CH2COOH. While some sources state that it is not a hazardous substance, others

provide specific hazard and precautionary statements.[1] This highlights the importance of

consulting the supplier-specific SDS.
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Hazard
Classification

GHS Pictogram Signal Word
Hazard Statements
(H-codes)

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.

Note: The hazard information is based on sources that provide a GHS classification. Not all

suppliers classify this compound as hazardous.

Precautionary Statements (P-codes)
A comprehensive list of precautionary statements is provided by some suppliers. These should

be strictly followed to ensure safe handling.
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Category Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/

face protection.

Response

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P330:

Rinse mouth.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Section 3: Experimental Protocols and Handling
Detailed experimental protocols for the safety assessment of Fmoc-NH-PEG3-CH2COOH are

not publicly available. The information provided is based on standard laboratory procedures for

handling chemical reagents.

General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of Fmoc-NH-PEG3-
CH2COOH in a laboratory setting.
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Figure 1: General laboratory workflow for handling Fmoc-NH-PEG3-CH2COOH.
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Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE is recommended.

Personal Protective Equipment (PPE)

Eye Protection Hand Protection Body Protection Respiratory Protection

Recommended Gear

Safety glasses with side-shields or goggles Chemical-resistant gloves (e.g., nitrile) Laboratory coat Use in a well-ventilated area. Respirator may be needed for large quantities or if dust is generated.

Click to download full resolution via product page

Figure 2: Recommended Personal Protective Equipment (PPE).

Section 4: Emergency Procedures
In case of exposure or emergency, follow these first-aid and emergency measures.

First-Aid Measures
Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[5]

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal

protective equipment. Ensure adequate ventilation.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[5]

Methods for Cleaning Up: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers for disposal.[5]

Section 5: Storage and Disposal
Proper storage and disposal are crucial for maintaining chemical integrity and ensuring safety.

Storage Conditions
Parameter Recommendation Source(s)

Temperature

Store at -20°C, -5°C, or 2-8°C.

Consult supplier for specific

recommendations.

[1][3]

Container

Keep container tightly closed

in a dry and well-ventilated

place.

[5]

Incompatibilities Avoid strong oxidizing agents.

Disposal
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not discharge into the environment.[5]
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Section 6: Toxicological Information
The toxicological properties of Fmoc-NH-PEG3-CH2COOH have not been thoroughly

investigated.[1] The available information is based on the GHS classifications provided by

some suppliers.

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Irritation: Causes serious eye irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for the official Safety Data Sheet (SDS) provided by the manufacturer or supplier. Always refer

to the SDS for the most current and comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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